Ethoxy[tris(pentafluorophenyl)]silane

• CAS RN: 20160-43-4
• Molecular Formula: C20H5F15OSi
• Molecular Weight: 574.3 g/mol
• IUPAC Name: ethoxy-tris(2,3,4,5,6-pentafluorophenyl)silane
• InChI: InChI=1S/C20H5F15OSi/c1-2-36-37(18-12(30)6(24)3(21)7(25)13(18)31,19-14(32)8(26)4(22)9(27)15(19)33)20-16(34)10(28)5(23)11(29)17(20)35/h2H2,1H3
• InChI Key: JVSGDHPNQABGNR-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C1=C(C(=C(C(=C1F)F)F)F)F)(C2=C(C(=C(C(=C2F)F)F)F)F)C3=C(C(=C(C(=C3F)F)F)F)F

Description

Ethoxy[tris(pentafluorophenyl)]silane is a useful research compound. Its molecular formula is C20H5F15OSi and its molecular weight is 574.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

88.54 g (0.200 mol) of di(pentafluorophenyl)chloroethoxysilane in Et2O is slowly added to solution of C6F5—Li (0.200 mol, 34.80 g, prepared in situ) in Et2O at −78° C. The solution is stirred for over night allowing it to warm up to room temperature. Formed clear solution is filtered and evaporated to dryness to result tri(pentafluorophenyl)ethoxysilane, (C6F5)3SiOEt.